Cas no 2098067-78-6 (1-(2-Azidoethyl)-3-(methoxymethyl)-4-(trifluoromethyl)pyrrolidine)

• Product name: 1-(2-Azidoethyl)-3-(methoxymethyl)-4-(trifluoromethyl)pyrrolidine
• CAS No: 2098067-78-6
• MF: C₉H₁₅F₃N₄O
• MW: 252.236811876297
• CID: 4771691

1-(2-Azidoethyl)-3-(methoxymethyl)-4-(trifluoromethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-azidoethyl)-3-(methoxymethyl)-4-(trifluoromethyl)pyrrolidine
• 1-(2-Azidoethyl)-3-(methoxymethyl)-4-(trifluoromethyl)pyrrolidine

• Inchi： 1S/C9H15F3N4O/c1-17-6-7-4-16(3-2-14-15-13)5-8(7)9(10,11)12/h7-8H,2-6H2,1H3
• InChI Key： YVYPBCLQDNOEBE-UHFFFAOYSA-N
• SMILES： FC(C1CN(CCN=[N+]=[N-])CC1COC)(F)F

Computed Properties

• Exact Mass: 252.11979560 g/mol
• Monoisotopic Mass: 252.11979560 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.8
• Molecular Weight: 252.24

Additional information on 1-(2-Azidoethyl)-3-(methoxymethyl)-4-(trifluoromethyl)pyrrolidine

Comprehensive Overview of 1-(2-Azidoethyl)-3-(methoxymethyl)-4-(trifluoromethyl)pyrrolidine (CAS No. 2098067-78-6)

The compound 1-(2-Azidoethyl)-3-(methoxymethyl)-4-(trifluoromethyl)pyrrolidine (CAS No. 2098067-78-6) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry, materials science, and agrochemical research. Its unique structural features, including the azidoethyl and trifluoromethyl moieties, make it a versatile intermediate for the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in click chemistry, where the azide group plays a pivotal role in facilitating rapid and efficient bond formation.

In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced metabolic stability and bioavailability, which are critical factors in drug discovery. The presence of the trifluoromethyl group in 1-(2-Azidoethyl)-3-(methoxymethyl)-4-(trifluoromethyl)pyrrolidine makes it a valuable building block for the development of novel pharmaceuticals. Additionally, the methoxymethyl substituent contributes to the compound's solubility and reactivity, further expanding its utility in synthetic chemistry.

One of the most intriguing aspects of this compound is its potential role in bioconjugation strategies. The azidoethyl functionality allows for selective modification of biomolecules, enabling researchers to create targeted drug delivery systems or diagnostic probes. This aligns with the growing trend of precision medicine, where tailored therapeutic approaches are becoming increasingly important. The compound's compatibility with copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions further enhances its appeal in bioconjugation applications.

From a materials science perspective, 1-(2-Azidoethyl)-3-(methoxymethyl)-4-(trifluoromethyl)pyrrolidine offers exciting possibilities for the development of advanced polymers and coatings. The azide group can serve as a cross-linking agent, improving the mechanical properties and durability of materials. This is particularly relevant in industries such as aerospace and electronics, where high-performance materials are in constant demand. The compound's trifluoromethyl moiety also imparts hydrophobic characteristics, making it suitable for water-resistant applications.

Environmental considerations are another key factor driving interest in this compound. The trifluoromethyl group is known for its stability under harsh conditions, which can reduce the environmental impact of degradation byproducts. As sustainability becomes a top priority across industries, compounds like 1-(2-Azidoethyl)-3-(methoxymethyl)-4-(trifluoromethyl)pyrrolidine are being evaluated for their eco-friendly potential. Researchers are exploring ways to optimize its synthesis to minimize waste and energy consumption, aligning with the principles of green chemistry.

In the realm of agrochemicals, this compound's unique properties are being investigated for the development of next-generation pesticides and herbicides. The trifluoromethyl group is often associated with enhanced bioactivity, while the azidoethyl functionality allows for modular design approaches. This could lead to more effective and environmentally benign crop protection solutions, addressing global challenges such as food security and pest resistance.

Analytical characterization of 1-(2-Azidoethyl)-3-(methoxymethyl)-4-(trifluoromethyl)pyrrolidine is a critical area of study. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm its structure and purity. These analyses are essential for ensuring reproducibility in research and industrial applications. The compound's spectral data, including its F-NMR signals, provide valuable insights into its electronic environment and reactivity.

Safety and handling protocols for this compound are also a topic of interest. While it is not classified as a hazardous material, proper precautions must be taken due to the presence of the azide group. Researchers are advised to follow established guidelines for azide-containing compounds, including the use of personal protective equipment (PPE) and adequate ventilation. These measures are part of a broader commitment to laboratory safety and responsible chemical management.

The synthesis of 1-(2-Azidoethyl)-3-(methoxymethyl)-4-(trifluoromethyl)pyrrolidine typically involves multi-step organic transformations, with careful attention to reaction conditions and purification methods. Recent advancements in flow chemistry and catalytic processes have the potential to streamline its production, making it more accessible for large-scale applications. These innovations are particularly relevant in the context of industrial scalability and cost-effectiveness.

Looking ahead, the compound's versatility positions it as a key player in emerging technologies such as bioorthogonal chemistry and materials informatics. Its ability to participate in selective reactions without interfering with biological systems makes it a promising candidate for in vivo applications. Furthermore, computational modeling and machine learning approaches are being employed to predict its behavior in complex systems, accelerating the discovery of new applications.

In conclusion, 1-(2-Azidoethyl)-3-(methoxymethyl)-4-(trifluoromethyl)pyrrolidine (CAS No. 2098067-78-6) represents a fascinating intersection of chemistry, biology, and materials science. Its unique structural features and broad applicability make it a valuable asset in both academic and industrial settings. As research continues to uncover its full potential, this compound is poised to play a significant role in addressing some of the most pressing challenges in science and technology today.